10.1039/B808433E | Colorimetric response to mercury-induced abstraction of triethylene glycolligands from a gold nanoparticle surface†

Colorimetric response to mercury-induced abstraction of triethylene glycolligands from a gold nanoparticle surface†

Dalton Transactions Pub Date: 2008-07-22 DOI: 10.1039/B808433E

Abstract

A simple method for specific colorimetric sensing of aqueous mercury(II) has been developed by using a gold nanoparticle supported by triethylene glycol ligand (Au:S–EG₃). The unusual kinetic behavior of the sensing process of Hg²⁺ and the TEM images of the Au core, as well as the electrospray ionization mass spectroscopic analysis of the analyte solution, have led us to propose a new color changing mechanism that involves ligand abstraction from a gold surface by Hg²⁺.

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Journal Name：Dalton Transactions

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